Cas no 62160-92-3 (1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester structure
62160-92-3 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester
CAS No:62160-92-3
MF:C18H15ClN2O2
MW:326.776903390884
CID:455903
PubChem ID:3395134
Update Time:2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester
    • ethyl 1-(4-chlorophenyl)-5-phenylpyrazole-3-carboxylate
    • AKOS001675435
    • EU-0046311
    • ethyl 1-(4-chlorophenyl)-5-phenyl-1H-pyrazole-3-carboxylate
    • DTXSID70392106
    • 62160-92-3
    • Inchi: 1S/C18H15ClN2O2/c1-2-23-18(22)16-12-17(13-6-4-3-5-7-13)21(20-16)15-10-8-14(19)9-11-15/h3-12H,2H2,1H3
    • InChI Key: KWIBTNACMQKSKT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(=CC(C(=O)OCC)=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 326.08235
  • Monoisotopic Mass: 326.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
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